Cas no 477870-84-1 (2-(3-Fluoro-4-iodophenyl)-4-(furan-2-yl)pyrimidine)

• Product Name: 2-(3-Fluoro-4-iodophenyl)-4-(furan-2-yl)pyrimidine
• CAS No: 477870-84-1
• MF: C₁₄H₈FIN₂O
• MW: 366.128998756409
• CID: 5707922
• PubChem ID: 1491205
• Update Time: 2025-10-29

2-(3-Fluoro-4-iodophenyl)-4-(furan-2-yl)pyrimidine Chemical and Physical Properties

Names and Identifiers

• 477870-84-1
• 2-(3-fluoro-4-iodophenyl)-4-(2-furyl)pyrimidine
• CDS1_001466
• HMS580E12
• Bionet1_004010
• AKOS005083582
• 1R-0127
• DivK1c_002506
• 2-(3-fluoro-4-iodophenyl)-4-(furan-2-yl)pyrimidine
• 2-(3-Fluoro-4-iodophenyl)-4-(furan-2-yl)pyrimidine

• Inchi： 1S/C14H8FIN2O/c15-10-8-9(3-4-11(10)16)14-17-6-5-12(18-14)13-2-1-7-19-13/h1-8H
• InChI Key： BPXWNUKUMVALFW-UHFFFAOYSA-N
• SMILES： IC1C=CC(=CC=1F)C1N=CC=C(C2=CC=CO2)N=1

Computed Properties

• Exact Mass: 365.96654g/mol
• Monoisotopic Mass: 365.96654g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 19
• Rotatable Bond Count: 2
• Complexity: 307
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.4
• Topological Polar Surface Area: 38.9Ų

Additional information on 2-(3-Fluoro-4-iodophenyl)-4-(furan-2-yl)pyrimidine

Compound CAS No. 477870-84-1: 2-(3-Fluoro-4-Iodophenyl)-4-(Furan-2-Yl)Pyrimidine

The compound CAS No. 477870-84-1, also known as 2-(3-Fluoro-4-Iodophenyl)-4-(Furan-2-Yl)Pyrimidine, is a highly specialized organic molecule with significant potential in various fields of chemical research and application. This compound belongs to the class of pyrimidines, which are six-membered aromatic heterocycles containing two nitrogen atoms at positions 1 and 3. The presence of a fluoro group at position 3 and an iodine atom at position 4 on the phenyl ring, along with a furan substituent at position 4 of the pyrimidine ring, imparts unique electronic and structural properties to this molecule.

Recent studies have highlighted the importance of pyrimidine derivatives in drug discovery, particularly in the development of kinase inhibitors and other therapeutic agents. The substitution pattern of this compound, including the electron-withdrawing fluoro and iodine groups, as well as the electron-donating furan moiety, makes it an interesting candidate for exploring its biological activity. Researchers have demonstrated that such substitutions can significantly influence the molecule's ability to bind to specific protein targets, thereby modulating enzymatic activity.

In terms of synthetic methodology, the preparation of 2-(3-Fluoro-4-Iodophenyl)-4-(Furan-2-Yl)Pyrimidine involves a series of carefully designed reactions, including nucleophilic aromatic substitution and coupling reactions. These methods have been optimized in recent years to improve yield and purity, making this compound more accessible for further studies. The use of advanced catalysts and reaction conditions has also been reported in literature, showcasing the versatility of synthetic approaches in heterocyclic chemistry.

From a pharmacological perspective, this compound has shown promise in preclinical models for its potential anti-cancer activity. Studies conducted in vitro have indicated that it can inhibit key signaling pathways involved in cell proliferation and survival. Furthermore, its ability to penetrate cellular membranes efficiently suggests favorable pharmacokinetic properties, which are essential for drug candidates.

In addition to its biological applications, CAS No. 477870-84-1 has also been explored for its potential in materials science. The pyrimidine core, combined with electron-rich substituents like furan, can contribute to the molecule's electronic properties, making it a candidate for use in organic electronics or optoelectronic devices.

As research continues to uncover new applications for this compound, its role in advancing both therapeutic development and materials innovation is expected to grow significantly. The integration of cutting-edge synthetic techniques with advanced biological assays ensures that this molecule remains at the forefront of chemical research.